Cas no 7093-91-6 (Methane, chloroisocyanato-)

Methane, chloroisocyanato- (CAS 2210-82-4) is a reactive chlorinated isocyanate compound primarily used as an intermediate in organic synthesis. Its key advantages include its high reactivity due to the presence of both chloro and isocyanate functional groups, enabling efficient incorporation into heterocyclic and polymer systems. The compound is particularly valuable in the production of agrochemicals, pharmaceuticals, and specialty chemicals, where selective functionalization is required. Its stability under controlled conditions allows for precise handling in synthetic applications. Methane, chloroisocyanato- is typically handled in anhydrous environments to prevent hydrolysis, ensuring consistent performance in reactions such as nucleophilic substitutions or cycloadditions.

Methane, chloroisocyanato- structure

Product Name:Methane, chloroisocyanato-

CAS No:7093-91-6

MF:C₂H₂ClNO

MW:91.4963793754578

CID:546371

PubChem ID:12591919

Update Time:2025-06-08

Methane, chloroisocyanato- Chemical and Physical Properties

Names and Identifiers

- Methane, chloroisocyanato-
- chloro(isocyanato)methane
- CHLOROMETHYL ISOCYANATE
- Chhlormethyl-isocyanat
- Chlormethyl-carbonimid
- Chlor-methylisocyanat
- chloro-isocyanato-methane
- Methane,chloroisocyanato
- DTXSID00503647
- AKOS006282595
- EN300-4274871
- 7093-91-6
- chloromethylisocyanate
- XKQTZYDZYSXGBD-UHFFFAOYSA-N
- Inchi： 1S/C2H2ClNO/c3-1-4-2-5/h1H2
- InChI Key： XKQTZYDZYSXGBD-UHFFFAOYSA-N
- SMILES： ClCN=C=O

Computed Properties

Exact Mass: 90.98250
Monoisotopic Mass: 90.9824914g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 56.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.4Å²

Experimental Properties

PSA: 29.43000
LogP: 0.51850

Methane, chloroisocyanato- Security Information

Hazardous Material transportation number：UN 2478
Packing Group：II
Hazard Level：3.1
Packing Group：II
Safety Term：3.1
HazardClass：3.1
PackingGroup：II

Methane, chloroisocyanato- Pricemore >>

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